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Compound of Interest

Compound Name: MCL0020

Cat. No.: B549404 Get Quote

Technical Guide: MCL0020
Disclaimer: The identifier "MCL0020" does not correspond to a well-documented compound in

the public scientific literature. The information provided herein is based on the data available for

the substance cross-referenced with this identifier in chemical databases, which is described as

a mixture or co-polymer of chloromethane and ethyl prop-2-enoate.

This technical guide provides a summary of the available data for the substance identified as

MCL0020, primarily focusing on its chemical identity and the properties of its constituent

components. Due to the absence of specific research on MCL0020, this document synthesizes

information on its components to offer a preliminary overview for research and drug

development professionals.

Physicochemical Data
The quantitative data for the substance associated with MCL0020, identified as

"chloromethane;ethyl prop-2-enoate," is summarized below.

Property Value Source

Molecular Formula C6H11ClO2 PubChem

Molecular Weight 150.60 g/mol PubChem

IUPAC Name
chloromethane;ethyl prop-2-

enoate
PubChem
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Component Analysis
Given that MCL0020 is identified as a composite substance, this section details the known

properties and biological context of its individual components: chloromethane and ethyl prop-2-

enoate.

2.1. Chloromethane

Chloromethane (Methyl Chloride) is a colorless, flammable gas with a faint, sweet odor. It is

used industrially as a chemical intermediate and a solvent.[1]

Biological Activity & Toxicology: Inhalation is the primary route of occupational exposure.[2]

Chloromethane is metabolized and rapidly excreted.[2] It exhibits low acute toxicity via oral

and inhalation routes.[2] However, exposure to high concentrations can lead to neurological

effects, and it is considered a neurotoxin.[3] Animal studies have indicated that high

exposure levels may cause hepatic and renal toxicity.[3] While it can be used by some

methanotrophs to support growth in the presence of other substrates like methanol, it can

also be toxic to these organisms at high concentrations.[4]

2.2. Ethyl prop-2-enoate

Ethyl prop-2-enoate (Ethyl Acrylate) is an ester of acrylic acid and is used in the production of

polymers.

Biological Activity & Reactivity: Ethyl prop-2-enoate is a reactive chemical that can

participate in polymerization and Michael addition reactions.[5] The latter is a method that

can be used in the synthesis of pharmaceutical intermediates.[5] Research has also

explored its use in copolymer systems for applications like drug delivery.[5] In terms of

toxicology, it is important to handle with appropriate laboratory procedures, as unreacted

monomers can be hazardous.[5]

Experimental Protocols
There are no specific experimental protocols published for a substance identified as MCL0020.

For its components, standard analytical techniques such as Gas Chromatography-Mass

Spectrometry (GC-MS) would be employed for the identification and quantification of

chloromethane, while High-Performance Liquid Chromatography (HPLC) and other
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chromatographic methods would be suitable for the analysis of ethyl prop-2-enoate and its

reaction products.

Signaling Pathways
No specific signaling pathways have been identified or studied in relation to "MCL0020" or its

synonym "SCHEMBL8829513" in the available scientific literature. Research into the biological

effects of its individual components is broad and not indicative of a singular, defined pathway

for the combined substance.

Logical Relationships
The following diagram illustrates the compositional relationship of the substance identified as

MCL0020.
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Caption: Compositional breakdown of the substance identified as MCL0020.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [MCL0020 molecular weight and formula]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b549404#mcl0020-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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